Cas no 2229617-11-0 (4-(2,3,6-Trifluorophenyl)butan-2-one)

• Product Name: 4-(2,3,6-Trifluorophenyl)butan-2-one
• CAS No: 2229617-11-0
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 5768651
• PubChem ID: 58435958
• Update Time: 2023-11-15

4-(2,3,6-Trifluorophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1790734
• 2229617-11-0
• 4-(2,3,6-trifluorophenyl)butan-2-one
• 4-(2,3,6-Trifluorophenyl)butan-2-one

• Inchi： 1S/C10H9F3O/c1-6(14)2-3-7-8(11)4-5-9(12)10(7)13/h4-5H,2-3H2,1H3
• InChI Key： LTMUIOZKWXMDJZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1CCC(C)=O)F)F

Computed Properties

• Exact Mass: 202.06054939g/mol
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes